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Compound of Interest

Compound Name: perfluorooctanesulfonamide

Cat. No.: B106127

CAS Number: 754-91-6

An in-depth guide for researchers, scientists, and drug development professionals on the
chemical properties, synthesis, analytical methodologies, biological interactions, and
toxicological profile of Perfluorooctanesulfonamide (PFOSA).

Introduction

Perfluorooctanesulfonamide (PFOSA), a synthetic organofluorine compound, is a member of
the broad class of per- and polyfluoroalkyl substances (PFAS).[1] Historically, it was a key
component in 3M's Scotchgard formulation and was utilized for its grease and water-repellent
properties in various consumer products, including food packaging.[1] PFOSA is recognized as
a persistent organic pollutant and serves as a metabolic precursor to the more widely known
perfluorooctane sulfonate (PFOS).[1] Its persistence in the environment and detection in
biological systems, including human serum, have raised significant health and environmental
concerns.[1] This technical guide provides a detailed overview of PFOSA, focusing on its
chemical characteristics, synthesis, analytical detection, biological effects, and toxicological
data to support research and development activities.

Chemical and Physical Properties

PFOSA is characterized by a fully fluorinated eight-carbon chain attached to a sulfonamide
functional group.[1] This structure imparts both hydrophobic and lipophobic properties,
contributing to its environmental persistence.
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Property Value Reference
CAS Number 754-91-6 [21[31[4][5]
Molecular Formula CsH2F17NO2S [21[31[4]
Molecular Weight 499.1 g/mol [2]

1!11212131314!415!516l617l718l81

IUPAC Name 8-Heptadecafluorooctane-1- [1]
sulfonamide
FOSA, PFOSA,

Synonyms Perfluorooctylsulfonamide, [1][2]

Deethylsulfluramid

Purity >85% [2][3]

N DMF: 10 mg/ml, DMSO: 10
Solubility . [2]
mg/ml, Ethanol: 10 mg/mi

Synthesis of Perfluorooctanesulfonamide

The synthesis of PFOSA can be achieved through several chemical pathways. The primary
industrial method has been through the reaction of perfluorooctanesulfonyl fluoride (POSF).

Synthesis via Nucleophilic Substitution with Ammonia

A common laboratory and industrial synthesis involves the nucleophilic substitution of
perfluorooctanesulfonyl fluoride (POSF) with ammonia.[1][6]

Perfluorooctanesulfonyl Fluoride (POSF)| Nucleophilic Substitution

CsF17S0O2F
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Synthesis of PFOSA via Nucleophilic Substitution.

Two-Step Synthesis via an Azide Intermediate

An alternative laboratory synthesis avoids the direct use of ammonia and proceeds through a
two-step reaction involving an azide intermediate followed by reduction.[1][6]

Experimental Protocol:

o Azide Formation: Perfluorooctanesulfonyl fluoride is reacted with an aqueous solution of
sodium azide at room temperature to yield perfluorooctanesulfonyl azide.[6]

o Reduction: The resulting azide is subsequently treated with zinc and aqueous hydrochloric
acid to produce perfluorooctanesulfonamide.[6]

Zinc / Hydrochloric Acid

Sodium Azide
(aq)

Perfluorooctanesulfonyl Fluoride + NaNs
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Two-step synthesis of PFOSA via an azide intermediate.

Analytical Methodology

The detection and quantification of PFOSA in various matrices, such as environmental and
biological samples, typically involve sophisticated analytical techniques.

Sample Preparation
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Proper sample preparation is critical to avoid contamination and ensure accurate quantification.
For aqueous samples, polypropylene or high-density polyethylene (HDPE) containers are
recommended, as PFAS can adhere to glass surfaces.[7][8]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and
sensitive method for the analysis of PFOSA.[9][10]

Experimental Protocol:

» Solid Phase Extraction (SPE): Water samples are often pre-concentrated using solid-phase
extraction to isolate and enrich the analytes.[9]

o Chromatographic Separation: The extracted sample is injected into a liquid chromatograph,
where PFOSA and its isomers are separated on a C18 or other suitable column.

e Mass Spectrometric Detection: The separated compounds are then introduced into a tandem
mass spectrometer. Quantification is typically performed using selected reaction monitoring
(SRM), which provides high selectivity and sensitivity.[10] The molecular anion m/z 498 is
often used as the precursor ion for PFOSA.[10]

Environmental or Extraction _ | Solid Phase Extraction | _Separation . | Liquid Chromatography | Detection _ | Tandem Mass Spectrometry Quantification of
Biological Sample (SPE) (LC) (MS/MS) PFOSA Isomers

Click to download full resolution via product page

Analytical workflow for PFOSA determination by LC-MS/MS.

Parameter Value Reference
Method Detection Limit (Blood)  0.1-1 pg/g ww [10]
Precursor lon (m/z) 498 [10]

Metabolism and Biological Fate
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PFOSA is a known metabolic byproduct of N-alkylated perfluorooctanesulfonamides.[1] For
instance, N-ethyl perfluorooctanesulfonamidoethanol (N-EtFOSE) and N-methyl
perfluorooctanesulfonamidoethanol (N-MeFOSE) are metabolized to PFOSA.[1] Subsequently,

PFOSA can be further metabolized or degraded to form the highly persistent perfluorooctane
sulfonate (PFOS).[1]

Precursors

N-EtFOSE Metabolism

| »| Perfluorooctanesulfonamide | Metabolism/Degradation > Perfluorooctane Sulfonate
[ > (PFOSA) (PFOS)
Metabolism

N-MeFOSE

Click to download full resolution via product page

Metabolic pathway of PFOSA from its precursors to PFOS.

Toxicology and Biological Effects

PFOSA has been shown to exhibit significant toxicity in various biological systems. It is
considered a potent uncoupler of oxidative phosphorylation.[1]

In Vitro Toxicity

In a study using PC12 cells, PFOSA was identified as the most toxic among the perfluorinated
compounds tested.[1]

. Concentration
Cell Line Effect Reference

Range

PC12 Cytotoxicity 10 to 250 uM [1]

In Vivo Toxicity
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Studies in zebrafish larvae have demonstrated that PFOSA can induce hepatic macrophage
and neutrophil accumulation, as well as fibrosis.[2] Animal studies with related PFAS
compounds have shown a range of toxic effects, including on the liver, gastrointestinal tract,
and thyroid hormone levels.[11]

] Concentration
Organism Effect Reference
Range

Zebrafish Larvae Hepatotoxicity 0.1-100 pg/L [2]

Human Health Effects

While direct data on the reproductive and developmental effects of PFOSA in humans are
limited, studies on related PFAS have shown associations with altered immune and thyroid
function, liver disease, lipid and insulin dysregulation, and adverse reproductive and
developmental outcomes.[11][12] PFOSA has been detected in human serum samples, with
levels in the sub- to low-parts per billion range.[1]

Conclusion

Perfluorooctanesulfonamide (PFOSA) is a persistent and toxic compound that warrants
significant attention from the scientific and regulatory communities. Its role as a precursor to
PFOS, coupled with its own inherent toxicity, highlights the importance of understanding its
environmental fate, metabolic pathways, and biological effects. The detailed methodologies for
its synthesis and analysis provided in this guide are intended to support further research into
this environmentally relevant compound. Continued investigation into the long-term health
effects of PFOSA and other PFAS is crucial for the development of effective risk assessment
and mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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